Cas no 389606-35-3 (2,4-Dichloro-pyrimidine-5-carboxylic acid-tert-butylamide)

• Product Name: 2,4-Dichloro-pyrimidine-5-carboxylic acid-tert-butylamide
• CAS No: 389606-35-3
• MF: C₉H₁₁Cl₂N₃O
• MW: 248.109139680862
• CID: 1092437
• PubChem ID: 22326752
• Update Time: 2025-04-20

2,4-Dichloro-pyrimidine-5-carboxylic acid-tert-butylamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-pyrimidine-5-carboxylic acid-tert-butylamide
• N-tert-butyl-2,4-dichloropyrimidine-5-carboxamide
• SB58781
• YSKVWBUITNKPDL-UHFFFAOYSA-N
• 389606-35-3
• DB-110024
• SCHEMBL4768472
• 2,4-Dichloro-pyrimidine-5-carboxylic Acid Tert-Butylamide
• N-(tert-butyl)-2,4-dichloropyrimidine-5-carboxamide
• 2,4-Dichloro-pyrimidine-5-carboxylicacid-tert-butylamide

• Inchi： 1S/C9H11Cl2N3O/c1-9(2,3)14-7(15)5-4-12-8(11)13-6(5)10/h4H,1-3H3,(H,14,15)
• InChI Key： YSKVWBUITNKPDL-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 247.02813
• Monoisotopic Mass: 247.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88